2-(isopropylthio)-5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazole

• IUPAC Name: 1-(2-methylphenyl)-5-(3-nitrophenyl)-2-propan-2-ylsulfanylimidazole
• InChI: InChI=1S/C19H19N3O2S/c1-13(2)25-19-20-12-18(15-8-6-9-16(11-15)22(23)24)21(19)17-10-5-4-7-14(17)3/h4-13H,1-3H3
• InChI Key: JFIRNELLWBDJMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=CN=C2SC(C)C)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol
• CAS No.: 1234838-38-0

Description

2-(isopropylthio)-5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazole is a useful research compound. Its molecular formula is C19H19N3O2S and its molecular weight is 353.44. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Imidazole derivatives, including those similar to 2-(isopropylthio)-5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazole, have been studied for their corrosion inhibition performance. For instance, a study explored the effectiveness of novel imidazole derivatives as corrosion inhibitors for J55 steel in a CO2-saturated brine solution, demonstrating significant inhibition efficiency through various analytical methods such as electrochemical impedance spectroscopy, potentiodynamic polarization, and surface analysis techniques like SEM and XPS (Singh et al., 2017).

Antituberculosis Activity

Nitroimidazole derivatives, which share structural similarities with the compound , have been extensively researched for their potential as antituberculosis agents. These compounds exhibit excellent bactericidal properties against Mycobacterium tuberculosis, highlighting their significance in developing new therapeutic strategies for tuberculosis treatment (Kim et al., 2009).

Antiproliferative and DNA Binding Properties

Diamidino-substituted derivatives of phenyl benzothiazolyl and dibenzothiazolyl furans and thiophenes, which include imidazole moieties, have been synthesized and evaluated for their antiproliferative activity against tumor cell lines. These compounds have shown strong antiproliferative effects and efficient minor groove binding properties with DNA, indicating their potential in cancer therapy (Racané et al., 2010).

Drug Metabolism Modifiers

1-Arylimidazoles, including compounds structurally related to this compound, have been identified as potent modifiers of liver microsomal drug metabolism. These compounds inhibit various oxidative drug-metabolizing enzyme systems and prolong the action of certain drugs in vivo, suggesting their utility in modulating drug metabolism and pharmacokinetics (Leibman & Ortiz, 1973).